2-(Benzylsulfanyl)-4-methyl-1,3-thiazole-5-carboxylic acid
Description
The compound “2-(Benzylsulfanyl)-4-methyl-1,3-thiazole-5-carboxylic acid” is a complex organic molecule. It contains a thiazole ring, which is a heterocyclic compound that includes nitrogen and sulfur in the ring. The benzylsulfanyl group is a sulfur-containing group attached to a benzyl group .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds are often synthesized through reactions involving nucleophilic substitution or addition .
Chemical Reactions Analysis
The chemical reactions of a compound depend on its functional groups. Thiazoles can participate in a variety of reactions, including nucleophilic substitution and addition . The benzylsulfanyl group may also participate in various reactions, but specific reactions would depend on the exact structure and conditions .
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its structure. These properties can include density, color, hardness, melting and boiling points, and electrical conductivity . The properties of carboxylic acids, which may be similar to this compound, include their ability to participate in acid-base reactions .
Scientific Research Applications
Schiff bases are a versatile class of organic compounds characterized by the (>C〓N) functional group. They have garnered significant attention in contemporary chemistry due to their remarkable synthesis methods, diverse properties, and wide-ranging applications . Named after the German chemist Hugo Schiff, who first reported their synthesis in 1864, these compounds play a pivotal role in modern chemistry. Let’s explore the unique applications of 2-(Benzylsulfanyl)-4-methyl-1,3-thiazole-5-carboxylic acid:
Future Directions
Continued research on 2-(Benzylsulfanyl)-4-methyl-1,3-thiazole-5-carboxylic acid and related Schiff bases will uncover novel applications. As synthetic methods evolve and our understanding deepens, these compounds may find even more diverse uses.
properties
IUPAC Name |
2-benzylsulfanyl-4-methyl-1,3-thiazole-5-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NO2S2/c1-8-10(11(14)15)17-12(13-8)16-7-9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YWZJTXVYSLYDLF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)SCC2=CC=CC=C2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11NO2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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